Cas no 1804590-70-2 (4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804590-70-2
• MF: C₈H₆F₃N₃O₂
• MW: 233.147351741791
• CID: 4911338
• Update Time: 2025-07-24

4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F3N3O2/c1-15-6-2-5(13)4(3-12)7(14-6)16-8(9,10)11/h2H,1H3,(H2,13,14)
• InChI Key： PEAOQRNNFVPSPD-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C=C(N=1)OC)N)(F)F

Computed Properties

• Exact Mass: 233.04121093 g/mol
• Monoisotopic Mass: 233.04121093 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.2
• Molecular Weight: 233.15

Additional information on 4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804590-70-2)

4-Amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804590-70-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, cyano, methoxy, and trifluoromethoxy substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The 4-amino group at the 4-position of the pyridine ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and metal coordination, making it a valuable moiety for designing receptor-based therapeutics. The 3-cyano substituent enhances the electrophilic nature of the ring at this position, facilitating further functionalization through nucleophilic addition reactions. Additionally, the 6-methoxy group provides electronic stabilization through resonance, while the 2-(trifluoromethoxy) group introduces a strong electron-withdrawing effect due to the presence of three fluorine atoms. This combination of substituents makes 4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine a versatile building block for constructing more complex pharmacophores.

In recent years, there has been a growing interest in pyridine derivatives as key scaffolds in the development of novel therapeutic agents. The unique electronic and steric properties of this compound have been leveraged in various research endeavors. For instance, studies have demonstrated its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both amino and cyano functional groups allows for further derivatization into more sophisticated molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine is its role in medicinal chemistry as a precursor for biologically active compounds. Researchers have utilized this scaffold to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity to biological targets. This has led to several preclinical studies exploring its efficacy in modulating pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of 4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the functionalization of a pyridine core through nucleophilic substitution reactions followed by selective protection-deprotection strategies to introduce the desired substituents at specific positions. The use of advanced catalytic systems has further refined these synthetic routes, enabling higher yields and purities. These advancements underscore the importance of this compound not only as a research tool but also as a practical intermediate in industrial-scale drug production.

From an industrial perspective, the demand for high-quality intermediates like 4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine continues to rise as pharmaceutical companies seek innovative solutions for drug development. Its structural complexity and functional diversity make it an invaluable asset in medicinal chemistry libraries. Moreover, the growing emphasis on fluorinated compounds in drug design—due to their favorable pharmacokinetic properties—further amplifies its significance in modern pharmaceutical research.

Recent breakthroughs in computational chemistry have also contributed to optimizing the synthesis and applications of this compound. Molecular modeling techniques have been employed to predict how different modifications at each substituent position will affect biological activity. These insights have guided researchers toward designing derivatives with enhanced potency and selectivity. As computational methods continue to evolve, they are expected to play an even greater role in accelerating drug discovery pipelines that incorporate 4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine as a key intermediate.

The versatility of 4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine extends beyond its use as a building block for small molecules. It has also been explored as a ligand in coordination chemistry, where its ability to bind transition metals opens up possibilities for catalytic applications. Such metal complexes could potentially be used in cross-coupling reactions or as sensors for detecting environmental pollutants—a testament to the broad utility of this compound across multiple scientific disciplines.

In conclusion,4-amino-3-cyano-6-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804590-70-2) represents a fascinating example of how structural complexity can be leveraged to develop compounds with significant therapeutic potential. Its unique combination of functional groups makes it indispensable in pharmaceutical research, synthetic chemistry, and beyond. As our understanding of molecular interactions deepens and new synthetic methodologies emerge,this compound will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.